Cas no 116422-98-1 (3-(dimethyl-1,2-oxazol-4-yl)propanenitrile)

3-(Dimethyl-1,2-oxazol-4-yl)propanenitrile is a versatile nitrile-functionalized heterocyclic compound, primarily valued for its utility as an intermediate in organic synthesis. The dimethyl-substituted oxazole core enhances its stability while the propanenitrile moiety offers reactivity for further functionalization, making it suitable for applications in pharmaceuticals, agrochemicals, and material science. Its well-defined structure ensures consistent performance in coupling reactions, cyclizations, and other transformations. The compound’s balanced lipophilicity and electronic properties contribute to its effectiveness in designing bioactive molecules. Proper handling under controlled conditions is recommended due to its nitrile group. This product is typically supplied with high purity to meet rigorous research and industrial requirements.

3-(dimethyl-1,2-oxazol-4-yl)propanenitrile structure

116422-98-1 structure

Product Name:3-(dimethyl-1,2-oxazol-4-yl)propanenitrile

CAS No:116422-98-1

MF:C₈H₁₀N₂O

MW:150.177801609039

CID:98505

PubChem ID:3283211

Update Time:2025-10-18

3-(dimethyl-1,2-oxazol-4-yl)propanenitrile Chemical and Physical Properties

Names and Identifiers

- 4-Isoxazolepropanenitrile,3,5-dimethyl-
- 3-(3,5-Dimethyl-1,2-oxazol-4-yl)propanenitrile
- 4-Isoxazolepropanenitrile,3,5-dimethyl-(9CI)
- 3-(3,5-dimethylisoxazol-4-yl)propanenitrile
- 4-(2-Cyanoethyl)-3,5-dimethylisoxazole
- T5NOJ C1 D2CN E1 [WLN]
- 3-(dimethyl-1,2-oxazol-4-yl)propanenitrile
- 4-Isoxazolepropanenitrile, 3,5-dimethyl-
- SCHEMBL18600067
- AKOS003674015
- EN300-1856928
- 116422-98-1
- CS-0305753
- Inchi： 1S/C8H10N2O/c1-6-8(4-3-5-9)7(2)11-10-6/h3-4H2,1-2H3
- InChI Key： HWJIQXZPZGZUNU-UHFFFAOYSA-N
- SMILES： O1C(C)=C(C(C)=N1)CCC#N

Computed Properties

Exact Mass: 150.0794
Monoisotopic Mass: 150.079
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 172
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.1
Topological Polar Surface Area: 49.8Å²

Experimental Properties

Density: 1.067
Boiling Point: 321.7°C at 760 mmHg
Flash Point: 148.4°C
Refractive Index: 1.485
PSA: 49.82

3-(dimethyl-1,2-oxazol-4-yl)propanenitrile Pricemore >>

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